Reversible trans-to-cis photoisomerization and irreversible photocyclization reactions of a Co-coordinated stilbene derivative on chiral di-β-diketonate lanthanide complexes†
RSC Advances Pub Date: 2023-01-13 DOI: 10.1039/D2RA07133A
Abstract
Six lanthanide complexes constructed from two chiral β-diketonates (D/L-fbc = 3-heptafluorobutyryl-(+)/(−)-camphorate), the stilbene derivative (E)-N′,N′-bis(pyridin-2-ylmethyl)-4-styrylbenzoyl hydrazide (L), a trifluoroacetate anion (CF3CO2−), and one water molecule, namely [Ln(D/L-fbc)2(L)(CF3CO2)]·H2O (LnC57H54F17N4O8, Ln = La (1, D-fbc), La (2, L-fbc), Sm (3, D-fbc), Eu (4, D-fbc), Eu (5, L-fbc), and Tb (6, D-fbc), were synthesized and characterized by single-crystal X-ray diffraction, 1H-NMR, elemental analysis, IR and UV-vis spectroscopy, and thermal gravimetric analysis. The photoisomerization reactions of these complexes were systematically studied by means of experimental and theoretical calculations. Crystals of complexes 1, 2, 3, and 4 were obtained and belong to the monoclinic crystal system and the C2 chiral space group. The Λ- and Δ-diastereomers coexist in their crystals and no apparent bisignate couplets are observed in their ECD spectra. Among the complexes, the photocyclization reaction is followed by the trans-to-cis photoisomerization reaction and competes with the trans-to-cis photoisomerization, then the photocyclization reaction continues. The photocyclization reaction is irreversible in this stilbene derivative and is delayed in the lanthanide complexes. These results provide a viable strategy for the design of promising new stilbene-attached dual-functional lanthanide-based optical-switching materials.
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